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Compound of Interest

Compound Name: Diethyl sulfide

Cat. No.: B051123

This guide provides immediate, procedural, and step-by-step information for the safe handling
and disposal of Diethyl Sulfide, tailored for research, scientific, and drug development
professionals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative data for
Diethyl Sulfide.

Parameter Value Citations

Chemical Formula C4H10S [1]

Molecular Weight 90.19 g/mol [1]

Appearance Colorless oily liquid [2]

Odor Garlic-like [2]

Flash Point -10 °C (14 °F)

Flammability Highly flammable liquid and (1]
vapor

Occupational Exposure Limits Not established [1][5]
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Operational Plan: Safe Handling of Diethyl Sulfide

Adherence to the following step-by-step protocols is critical to ensure personal and
environmental safety when working with Diethyl Sulfide.

Preparation and Engineering Controls

» Ventilation: Always handle Diethyl Sulfide in a well-ventilated area.[6] The use of a chemical
fume hood is strongly recommended.

e Emergency Equipment: Ensure that an eyewash station and a safety shower are in close
proximity to the workstation.[7]

« Ignition Sources: Eliminate all potential ignition sources from the handling area, including
open flames, sparks, and hot surfaces.[2][5] Use only non-sparking tools and explosion-proof
electrical equipment.[3][5]

e Grounding: Ground and bond all containers and receiving equipment during transfer to
prevent static discharge.[3][8]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for handling Diethyl Sulfide.
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PPE Category

Item

Specification Citations

Hand Protection

Chemical-resistant

gloves

Inspect gloves for
integrity before each
use. Dispose of [519]

contaminated gloves

properly.

Eye and Face

Protection

Safety goggles and
face shield

Wear tight-sealing

safety goggles. A face

shield should be worn

: o [11[5]
in conjunction with

goggles when there is

a splash hazard.

Skin and Body
Protection

Protective clothing

Wear appropriate
protective clothing to [1][5]

prevent skin contact.

Respiratory Protection

NIOSH/MSHA

approved respirator

If ventilation is
inadequate or if there
is a risk of inhalation,
use a full-face
: : [51[°]
respirator with
appropriate cartridges
or a supplied-air

respirator.

Handling and Experimental Procedures

Container Handling: Keep containers tightly closed when not in use.[3][8] Open containers

carefully as they may be under pressure.[3]

Personal Hygiene: Do not eat, drink, or smoke in the work area.[5] Wash hands thoroughly
after handling Diethyl Sulfide.[3]

Clothing Contamination: If clothing becomes contaminated, remove it immediately.[8]
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First Aid Procedures

 In case of skin contact: Immediately wash the affected area with plenty of water.[8] Remove
contaminated clothing.[8]

 In case of eye contact: Rinse cautiously with water for several minutes.[3] If contact lenses
are present, remove them if it is easy to do so. Continue rinsing.[3] Seek medical attention.

[7]

« If inhaled: Move the person to fresh air.[6] If breathing is difficult, seek immediate medical
attention.[4]

« |f swallowed: Do not induce vomiting. Rinse mouth with water and consult a physician.[9]

Spill and Leak Management

Immediate Actions: Evacuate the area and remove all ignition sources.[2][9]

» Containment: Stop the leak if it can be done without risk.[2] Prevent the spill from entering
drains or waterways.[2]

e Cleanup: Absorb the spill with a non-combustible material such as sand, earth, or
vermiculite.[2] Use non-sparking tools to collect the absorbed material and place it into a
suitable container for disposal.[2]

o Post-Cleanup: Ventilate the area and wash the spill site after the material has been removed.

[5]

Disposal Plan

o Waste Classification: Diethyl Sulfide and any contaminated materials must be treated as
hazardous waste.[4][5]

o Containerization: Store waste in tightly sealed and properly labeled containers.

» Disposal: Dispose of the hazardous waste through a licensed professional waste disposal
service.[9] Do not dispose of it in the sewer system.[10] Contact your state's Department of
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Environmental Protection (DEP) or the regional office of the Environmental Protection
Agency (EPA) for specific guidance.[5]

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical flow for the safe handling of Diethyl Sulfide, from
preparation to disposal.
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Caption: Workflow for Safe Diethyl Sulfide Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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